3-(2-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H17ClN2O4S/c1-13-18(19(24-28-13)15-5-2-3-6-16(15)22)20(25)23-12-21(26,14-8-9-27-11-14)17-7-4-10-29-17/h2-11,26H,12H2,1H3,(H,23,25)
• InChI Key: KKMHRUXJWQQSRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C21H17ClN2O4S
• Molecular Weight: 428.9 g/mol

Description

3-(2-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H17ClN2O4S and its molecular weight is 428.89. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds with structural features similar to 3-(2-chlorophenyl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide have been studied for their antimicrobial properties. For instance, quinazolinone and thiazolidinone derivatives have been synthesized and evaluated for their potential as antimicrobial agents against various bacteria and fungi. These studies highlight the antimicrobial potential of compounds with specific structural motifs, suggesting that our compound of interest may also possess similar bioactivities due to its complex structure incorporating elements like furan and thiophene rings (Desai, Dodiya, & Shihora, 2011).

Photophysical and Photochemical Properties

Compounds featuring furan and thiophene rings, similar to the structural components of the compound , have been explored for their photophysical properties. These studies are crucial for understanding how such compounds interact with light, which is relevant for applications in photochemistry and the development of photodynamic therapy agents. For instance, the photochemical reactions and photophysical properties of ethyl 2-arythiazole-5-carboxylates have been studied, revealing their potential as singlet oxygen sensitizers. This suggests that our compound may also have interesting photophysical properties suitable for research in photo-induced processes and materials science (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).

Molecular Docking and Biological Evaluation

Research on compounds with thiophene and furan moieties includes molecular docking and biological evaluation to predict and assess their biological activities. These studies are foundational in drug discovery, providing insights into the interaction between such molecules and biological targets. The synthesis, characterization, and antimicrobial evaluation of specific derivatives, including docking studies, offer a glimpse into the methodologies that could be applied to our compound for assessing its potential as a therapeutic agent. This approach is instrumental in identifying promising candidates for further development in pharmaceutical research (Spoorthy, Kumar, Rani, & Ravindranath, 2021).